Cas no 58626-04-3 (2-Hexanone, 3-ethyl-3-hydroxy-)

• Product Name: 2-Hexanone, 3-ethyl-3-hydroxy-
• CAS No: 58626-04-3
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 341432
• PubChem ID: 21427665
• Update Time: 2025-04-19

2-Hexanone, 3-ethyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 3-ethyl-3-hydroxy-
• 3-ethyl-3-hydroxyhexan-2-one
• SCHEMBL11677993
• DTXSID50613669
• 58626-04-3

• Inchi： 1S/C8H16O2/c1-4-6-8(10,5-2)7(3)9/h10H,4-6H2,1-3H3
• InChI Key： AUDNFHXZPGAVRI-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)(CC)CCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3